Cas no 1554536-70-7 (2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide)

• Product Name: 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide
• CAS No: 1554536-70-7
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5917486
• PubChem ID: 83879058
• Update Time: 2025-10-28

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide
• EN300-1730943
• 1554536-70-7

• Inchi： 1S/C10H18N4/c1-10(2,3)9-7(5-8(11)12)6-14(4)13-9/h6H,5H2,1-4H3,(H3,11,12)
• InChI Key： LGNJFHSNTFTODA-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC(=N)N)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide

Recent Advances in the Study of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide (CAS: 1554536-70-7)

The compound 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide (CAS: 1554536-70-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The unique structural features of this compound, particularly the pyrazole and ethanimidamide moieties, contribute to its ability to interact with specific kinase domains, thereby modulating their activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide exhibited potent inhibitory effects against a panel of cancer-related kinases, including EGFR and BRAF. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding mechanisms and structure-activity relationships (SAR) of these derivatives. The findings suggest that this compound could serve as a promising scaffold for the development of next-generation kinase inhibitors.

Another area of interest is the compound's potential application in antimicrobial therapy. A recent preprint on bioRxiv reported that 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide derivatives displayed significant activity against drug-resistant bacterial strains, such as MRSA and ESBL-producing E. coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This discovery opens new avenues for addressing the global challenge of antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide. A 2022 patent application (WO2022156789) described a scalable and cost-effective method for its synthesis, utilizing a one-pot reaction strategy with improved yield and purity. This development is particularly significant for industrial-scale production, ensuring a reliable supply for further research and development.

Despite these promising findings, challenges remain in the clinical translation of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Ongoing research is exploring prodrug strategies and formulation technologies to enhance the pharmacokinetic properties of this compound.

In conclusion, 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)ethanimidamide (CAS: 1554536-70-7) represents a versatile and promising chemical entity in the field of medicinal chemistry. Its applications span from kinase inhibition to antimicrobial therapy, supported by robust scientific evidence. Continued research and development efforts are expected to unlock its full therapeutic potential, contributing to the advancement of novel treatments for various diseases.